2-Butylidene-N'1,N'3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide

• Molecular Formula: C21H20N6O6
• Molecular Weight: 452.4 g/mol
• IUPAC Name: 2-butylidene-N,N'-bis[(E)-(2-nitrophenyl)methylideneamino]propanediamide
• InChI: InChI=1S/C21H20N6O6/c1-2-3-10-17(20(28)24-22-13-15-8-4-6-11-18(15)26(30)31)21(29)25-23-14-16-9-5-7-12-19(16)27(32)33/h4-14H,2-3H2,1H3,(H,24,28)(H,25,29)/b22-13+,23-14+
• InChI Key: FTQXDTIXAVPKKW-MSKUYSOUSA-N
• Isomeric SMILES: CCCC=C(C(=O)N/N=C/C1=CC=CC=C1[N+](=O)[O-])C(=O)N/N=C/C2=CC=CC=C2[N+](=O)[O-]
• Canonical SMILES: CCCC=C(C(=O)NN=CC1=CC=CC=C1[N+](=O)[O-])C(=O)NN=CC2=CC=CC=C2[N+](=O)[O-]

Description

This compound contains 53 atoms, including 20 hydrogen atoms, 21 carbon atoms, 6 nitrogen atoms, and 6 oxygen atoms .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butylidene-N’1,N’3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide typically involves the condensation of appropriate aldehydes with hydrazides under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the compound while minimizing the production time and cost. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), is common in industrial settings to achieve the desired quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Butylidene-N’1,N’3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of nitro derivatives, while reduction may result in the formation of amine derivatives. Substitution reactions may yield a variety of substituted hydrazides with different functional groups.

Scientific Research Applications

2-Butylidene-N’1,N’3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as drug development and delivery.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Butylidene-N’1,N’3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-Butylidene-N’1,N’3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide include:

• 2-Butylidene-1-N’,3-N’-bis[(1Z)-(2-nitrophenyl)methylidene]propanedihydrazide
• Other hydrazide derivatives with similar structural features

Uniqueness

The uniqueness of 2-Butylidene-N’1,N’3-bis[(E)-(2-nitrophenyl)methylidene]propanedihydrazide lies in its specific structural arrangement and the presence of nitrophenyl groups, which confer distinct chemical and biological properties